Cas no 1370697-78-1 (N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine)

• Product Name: N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine
• CAS No: 1370697-78-1
• MF: C₉H₁₄ClNO₄S
• MW: 267.73
• CID: 4773518
• Update Time: 2025-11-01

N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine

• Inchi： 1S/C9H14ClNO4S/c1-6(12)11-8(9(14)15)5-16-3-2-7(13)4-10/h8H,2-5H2,1H3,(H,11,12)(H,14,15)/t8-/m0/s1
• InChI Key： KPCBFYZVMCQUAZ-QMMMGPOBSA-N
• SMILES： ClCC(=O)CCSC[C@H](NC(=O)C)C(=O)O

Additional information on N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine

Professional Introduction to N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine (CAS No. 1370697-78-1)

N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine, a compound with the chemical identifier CAS No. 1370697-78-1, is a specialized molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine is intricately designed to facilitate its role as a versatile intermediate in synthetic chemistry. The presence of an acetyl group and a cysteine moiety provides a framework that is conducive to further functionalization, making it a valuable building block for more complex molecules. Specifically, the acetyl group can participate in various chemical reactions, while the cysteine residue offers a site for thiol-based modifications, which are crucial in drug design and biomolecular interactions.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine has been explored for its potential to serve as a precursor in the synthesis of bioactive compounds. Its structural features make it an attractive candidate for designing molecules that can interact with enzymes and receptors involved in metabolic and inflammatory processes.

One of the most compelling aspects of this compound is its utility in the field of drug discovery. The combination of an acetyl group and a cysteine residue allows for the creation of molecules that can mimic or interfere with natural biomolecules. This property is particularly valuable in the development of inhibitors or agonists targeting specific enzymatic pathways. For instance, researchers have been investigating its potential use in developing treatments for metabolic disorders by targeting key enzymes involved in glucose metabolism.

Recent studies have highlighted the role of N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine in the synthesis of novel antimicrobial agents. The structural features of this compound enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, thereby exhibiting antibacterial activity. This has opened up new avenues for developing antibiotics that can combat resistant bacterial strains.

The compound's versatility also extends to its application in biochemical research. It serves as a valuable tool for studying enzyme mechanisms and protein interactions. By using this compound as a substrate or inhibitor, researchers can gain insights into the function of various enzymes and their role in biological pathways. This information is crucial for understanding disease mechanisms and developing targeted therapies.

In addition to its applications in drug discovery and biochemical research, N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine has shown promise in material science. Its unique chemical properties make it suitable for use in polymer synthesis and as a crosslinking agent. These applications are particularly relevant in developing advanced materials with tailored properties for use in medical devices and biodegradable materials.

The synthesis of N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of key intermediates followed by functional group transformations to achieve the desired structure. Advanced techniques such as chromatography and spectroscopy are employed to ensure high purity and yield.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to standard protocols for handling organic compounds, including appropriate storage conditions and waste disposal methods.

The future prospects of N-Acetyl-S-(4-chloro-3-oxobutyl)-L-cysteine are vast and exciting. As research continues to uncover new applications and refine synthetic methodologies, this compound is expected to play an increasingly important role in both academic research and industrial applications. Its potential contributions to drug development, biochemical research, and material science make it a compound worth watching as new discoveries are made.